Cas no 1804013-77-1 (2,4-Difluoro-6-(2-hydroxyethyl)phenol)

• Product Name: 2,4-Difluoro-6-(2-hydroxyethyl)phenol
• CAS No: 1804013-77-1
• MF: C₈H₈F₂O₂
• MW: 174.144729614258
• CID: 5977458
• PubChem ID: 117277062
• Update Time: 2025-08-05

2,4-Difluoro-6-(2-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• EN300-1800749
• SCHEMBL17006161
• 2,4-difluoro-6-(2-hydroxyethyl)phenol
• 1804013-77-1
• YZTDQHBZORHERE-UHFFFAOYSA-N
• 2,4-Difluoro-6-(2-hydroxyethyl)phenol

• Inchi： 1S/C8H8F2O2/c9-6-3-5(1-2-11)8(12)7(10)4-6/h3-4,11-12H,1-2H2
• InChI Key： YZTDQHBZORHERE-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)CCO)F

Computed Properties

• Exact Mass: 174.04923582g/mol
• Monoisotopic Mass: 174.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 2,4-Difluoro-6-(2-hydroxyethyl)phenol

Introduction to 2,4-Difluoro-6-(2-hydroxyethyl)phenol (CAS No. 1804013-77-1)

2,4-Difluoro-6-(2-hydroxyethyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1804013-77-1, is a fluorinated phenolic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that exhibit a blend of hydrophilic and lipophilic characteristics, making it a promising candidate for various applications in drug development and material science.

The molecular structure of 2,4-Difluoro-6-(2-hydroxyethyl)phenol consists of a phenol ring substituted with two fluorine atoms at the 2- and 4-positions, along with a 2-hydroxyethyl group at the 6-position. This arrangement imparts specific electronic and steric properties to the molecule, which can influence its reactivity, solubility, and interaction with biological targets. The presence of fluorine atoms is particularly noteworthy, as fluorine substitution in aromatic compounds often enhances metabolic stability and binding affinity to biological receptors.

In recent years, there has been a growing interest in fluorinated phenols due to their potential as intermediates in the synthesis of pharmaceuticals. The< strong>2,4-Difluoro-6-(2-hydroxyethyl)phenol molecule has been studied for its ability to serve as a precursor in the development of novel therapeutic agents. Specifically, its structural features make it a valuable building block for creating compounds with anti-inflammatory, antimicrobial, and anticancer properties.

One of the most compelling aspects of 2,4-Difluoro-6-(2-hydroxyethyl)phenol is its versatility in chemical modification. The hydroxyl group at the 6-position provides a site for further functionalization, allowing researchers to tailor the molecule's properties for specific applications. For instance, etherification or esterification of this hydroxyl group can yield derivatives with improved solubility or stability in biological systems.

The< strong>Difluoro substitution pattern is particularly significant in medicinal chemistry. Fluorine atoms can modulate the electronic distribution within the aromatic ring, influencing both the reactivity and pharmacokinetic behavior of the molecule. This has led to several studies exploring the use of fluorinated phenols as probes or leads in drug discovery programs. The< strong>Difluoro-substituted compounds often exhibit enhanced binding affinity to enzymes and receptors compared to their non-fluorinated counterparts.

The< strong>6-(2-hydroxyethyl) moiety adds an additional layer of complexity to the molecule. This side chain not only influences the solubility profile but also provides opportunities for interactions with biological targets through hydrogen bonding or hydrophobic effects. The combination of these features makes< strong>2,4-Difluoro-6-(2-hydroxyethyl)phenol a versatile scaffold for designing molecules with tailored biological activities.

In academic research, 2,4-Difluoro-6-(2-hydroxyethyl)phenol has been employed in various synthetic protocols aimed at developing novel fluorinated compounds. Its stability under different reaction conditions makes it a reliable intermediate in multi-step syntheses. Additionally, its ability to participate in nucleophilic aromatic substitution reactions allows for further diversification of its structure.

The pharmaceutical industry has also shown interest in< strong>2,4-Difluoro-6-(2-hydroxyethyl)phenol due to its potential as a lead compound for drug development. Preclinical studies have suggested that derivatives of this molecule may exhibit desirable pharmacological profiles suitable for treating various diseases. For example, modifications aimed at enhancing binding affinity to specific enzymes or receptors have yielded promising results in early-stage drug discovery efforts.

The synthesis of< strong>2,4-Difluoro-6-(2-hydroxyethyl)phenol involves several key steps that highlight its synthetic utility. The introduction of fluorine atoms typically requires specialized methodologies such as halogen exchange reactions or direct fluorination protocols. The subsequent functionalization of the hydroxyl group can be achieved through various chemical transformations, including etherification or esterification reactions.

The< strong>Difluoro-substituted phenols are known for their stability under various conditions, which is advantageous for both storage and transport. However, their reactivity must be carefully controlled during synthesis to avoid unwanted side products. The< strong>6-(2-hydroxyethyl) side chain also requires consideration during synthetic planning to ensure optimal yields and purity.

In conclusion,< strong>2,4-Difluoro-6-(2-hydroxyethyl)phenol(CAS No. 1804013-77-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.